Cas no 161459-57-0 (2-Piperazinone,4-(3-hydroxypropyl)-3,3-dimethyl-)

• Product name: 2-Piperazinone,4-(3-hydroxypropyl)-3,3-dimethyl-
• CAS No: 161459-57-0
• MF: C₉H₁₈N₂O₂
• MW: 186.25142
• CID: 109759
• PubChem ID: 9989978

2-Piperazinone,4-(3-hydroxypropyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone,4-(3-hydroxypropyl)-3,3-dimethyl-
• 4-(3-HYDROXYPROPYL)-3,3-DIMETHYLPIPERAZIN-2-ONE
• Piperazinone, 4-(3-hydroxypropyl)-3,3-dimethyl- (9CI)
• 161459-57-0
• DTXSID80433736

• Inchi： InChI=1S/C9H18N2O2/c1-9(2)8(13)10-4-6-11(9)5-3-7-12/h12H,3-7H2,1-2H3,(H,10,13)
• InChI Key： HRTFIRHLZBOCQX-UHFFFAOYSA-N
• SMILES： OCCCN1CCNC(=O)C1(C)C

Computed Properties

• Exact Mass: 186.13694
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: -0.4

Experimental Properties

• PSA: 52.57